(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone

• IUPAC Name: [3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C20H19FN4O2S/c1-2-15-17(21)18(23-12-22-15)27-14-8-9-25(10-14)20(26)16-11-28-19(24-16)13-6-4-3-5-7-13/h3-7,11-12,14H,2,8-10H2,1H3
• InChI Key: KGXRHGLZLJXIER-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)C3=CSC(=N3)C4=CC=CC=C4)F
• Molecular Formula: C20H19FN4O2S
• Molecular Weight: 398.5 g/mol
• CAS No.: 2034573-92-5

Description

The (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone is a sophisticated chemical scaffold designed for medicinal chemistry and drug discovery research. This compound features a hybrid structure combining a fluorinated pyrimidine ring, a pyrrolidine linker, and a phenylthiazole group, making it a valuable candidate for probing biological pathways and optimizing lead compounds. The 6-ethyl-5-fluoropyrimidin-4-yl moiety is a recognized pharmacophore in the development of kinase inhibitors . This structural motif suggests potential for targeting ATP-binding sites in various protein kinases, which are critical in disease states such as oncology and inflammatory disorders. The incorporation of the 2-phenylthiazol-4-yl group, a privileged structure in medicinal chemistry, can enhance molecular interactions with biological targets and improve selectivity profiles. This chemical entity is primarily intended for use in high-throughput screening, structure-activity relationship (SAR) studies, and as a key intermediate in the synthesis of more complex therapeutic candidates. Researchers can utilize this compound to investigate its mechanism of action against specific kinase families and to explore its potential in modulating cell signaling pathways.

Biological Activity

The compound (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone is a synthetic organic molecule that has garnered interest in medicinal chemistry due to its unique structure and potential biological activities. The presence of a fluorinated pyrimidine, a pyrrolidine ring, and a thiazole moiety suggests diverse interactions with biological targets, making it a candidate for further pharmacological investigation.

Structural Overview

The molecular formula of the compound is $C_{20}H_{20}FN_3O_3$, with a molecular weight of approximately 385.395 g/mol. Its structure can be broken down into key components:

• Pyrrolidine Ring : Known for its ability to interact with various biological macromolecules.
• Fluorinated Pyrimidine : Often associated with anticancer properties, enhancing the compound's efficacy against cancer cell lines.
• Thiazole Moiety : Potentially involved in enzyme inhibition or receptor modulation.

Enzyme Inhibition

Preliminary studies indicate that this compound may inhibit specific enzymes linked to various diseases, particularly in cancer therapy. The fluoropyrimidine component is known for its role in anticancer activity, which may enhance the compound's efficacy against specific cancer cell lines.

Enzyme Target	Inhibition Type	IC50 Value
Cancer-related enzymes	Enzyme inhibition	TBD (To Be Determined)

Antiviral Properties

The structural components suggest potential antiviral activity. Similar compounds have shown efficacy against hepatitis B virus (HBV) and HIV through mechanisms involving polymerase inhibition. Further empirical testing is needed to validate these properties.

Case Studies and Research Findings

• Anticancer Activity :
  • A study exploring similar fluorinated pyrimidines demonstrated significant cytotoxicity against various cancer cell lines, suggesting that compounds with similar structures could exhibit potent anticancer effects.
  • In vitro assays indicated that modifications in the pyrimidine structure could enhance selectivity towards cancer cells while minimizing toxicity to normal cells.
• Antiviral Activity :
  • Research on nucleoside analogs has shown that modifications in the nucleobase can lead to enhanced antiviral activity against HBV and HIV. The incorporation of a pyrimidine derivative may provide similar benefits for the compound .
  • A related study reported an IC50 of 120 nM for a nucleoside analogue against HBV polymerase, highlighting the potential for this compound to exhibit comparable or improved antiviral properties.

The mechanism by which (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone exerts its biological effects likely involves:

• Binding to Enzymes/Receptors : The unique structure allows for specific interactions with target enzymes or receptors, modulating their activity.
• Inhibition of Nucleic Acid Function : The fluoropyrimidine moiety may interfere with nucleic acid synthesis or function, providing a pathway for antiviral action.
• Influencing Metabolic Pathways : The compound's interactions may alter metabolic pathways, impacting cell proliferation and survival.

Scientific Research Applications

Structural Features

The molecular structure of this compound includes:

• Pyrrolidine ring : Provides a framework for interaction with biological targets.
• Fluorinated pyrimidine moiety : Enhances pharmacological properties, particularly in anticancer applications.
• Thiazole derivative : Contributes to the compound's bioactivity through interactions with various biological receptors and enzymes.

Preliminary studies indicate that this compound exhibits several promising biological activities:

• Anticancer Activity :
  • The fluoropyrimidine component is known for its role in anticancer therapies, potentially enhancing efficacy against various cancer cell lines. Compounds with similar structures have shown activity against breast cancer, melanoma, and ovarian cancer cell lines .
• Enzyme Inhibition :
  • Initial interaction studies suggest that the compound may effectively bind to specific enzymes involved in metabolic pathways. This binding could modulate enzyme activity, leading to significant biological effects.
• Neuroprotective Effects :
  • Similar compounds have been associated with neuroprotective properties, indicating potential applications in treating neurodegenerative diseases .

Case Studies

Recent research highlights several case studies demonstrating the effectiveness of similar compounds:

• Anticancer Studies :
  • In vitro assays have shown that compounds with structural similarities exhibit significant cytotoxicity against a range of cancer cell lines, including breast cancer (MCF7), melanoma (SKMEL-28), and lung cancer (A549) .
• Enzyme Interaction Studies :
  • Binding affinity assays reveal that certain derivatives can inhibit key metabolic enzymes, suggesting potential therapeutic applications in metabolic disorders .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution at the Pyrimidine Ring

The 5-fluoro substituent on the pyrimidine ring is susceptible to nucleophilic substitution under basic conditions.

Reaction Type	Reagents/Conditions	Products	Supporting Evidence
Fluorine Displacement	Amines (e.g., NH₃, primary/secondary amines) in polar aprotic solvents (DMF, DMSO) at 80–120°C	5-Amino-6-ethylpyrimidin-4-yl derivatives	Analogous fluoropyrimidines undergo substitution with amines
Halogen Exchange	Cl⁻/Br⁻ sources (e.g., HCl, HBr) with catalytic Cu(I)	5-Chloro/bromo-6-ethylpyrimidin-4-yl analogues	Fluorine-to-chlorine exchange observed in related pyrimidines

Reduction of the Methanone Group

The ketone moiety undergoes reduction to form secondary alcohols, enhancing solubility or enabling further functionalization.

Reaction Type	Reagents/Conditions	Products	Supporting Evidence
Catalytic Hydrogenation	H₂ (1–3 atm), Pd/C or Raney Ni in ethanol/THF, 25–50°C	(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanol	Ketone reductions in structurally similar compounds
Borohydride Reduction	NaBH₄ or LiAlH₄ in methanol/THF, 0–25°C	Same as above, with stereoselectivity dependent on reducing agent	Widely documented for aryl ketones

Oxidation of the Thiazole Ring

The thiazole moiety can undergo electrophilic substitution or oxidation at the sulfur atom.

Reaction Type	Reagents/Conditions	Products	Supporting Evidence
S-Oxidation	m-CPBA (meta-chloroperbenzoic acid) in DCM, 0–25°C	Thiazole-1-oxide derivatives	Thiazole S-oxidation reported in medicinal chemistry contexts
Bromination	Br₂ in acetic acid or NBS (N-bromosuccinimide)	5-Bromo-2-phenylthiazol-4-yl derivatives	Electrophilic substitution on thiazoles

Ether Cleavage and Pyrrolidine Functionalization

The pyrrolidine-ether linkage is stable under mild conditions but cleaves under strong acids or bases.

Reaction Type	Reagents/Conditions	Products	Supporting Evidence
Acidic Hydrolysis	Concentrated HCl/H₂SO₄, reflux	3-Hydroxypyrrolidine and 6-ethyl-5-fluoropyrimidin-4-ol	Ether cleavage in pyrrolidine derivatives
Alkylation/Acylation	Alkyl halides or acyl chlorides with base (e.g., K₂CO₃)	N-Alkylated/acylated pyrrolidine derivatives	Pyrrolidine reactivity in pharmaceutical intermediates

Cross-Coupling Reactions at the Thiazole Ring

The 2-phenylthiazole group participates in transition-metal-catalyzed cross-couplings.

Reaction Type	Reagents/Conditions	Products	Supporting Evidence
Suzuki-Miyaura Coupling	Arylboronic acids, Pd(PPh₃)₄, Na₂CO₃, 80–100°C	Biaryl-thiazole hybrids	Thiazole coupling reactions in drug discovery
Sonogashira Coupling	Terminal alkynes, Pd/Cu catalyst, amine base	Alkynyl-thiazole derivatives	Reported for functionalizing thiazoles

Condensation and Cyclization Reactions

The methanone group can act as a nucleophile in condensation reactions.

Reaction Type	Reagents/Conditions	Products	Supporting Evidence
Schiff Base Formation	Primary amines, reflux in ethanol	Iminothiazole derivatives	Ketone-amine condensations in heterocyclic synthesis
Knoevenagel Condensation	Active methylene compounds (e.g., malononitrile), piperidine catalyst	α,β-Unsaturated ketones	Documented for aryl ketones

Key Mechanistic Insights:

• Steric Effects : Bulkier substituents on the pyrrolidine ring hinder nucleophilic substitution at the pyrimidine.

• Electronic Effects : Electron-withdrawing groups (e.g., fluorine) activate the pyrimidine ring for substitution.

• Solvent Dependence : Polar aprotic solvents enhance reaction rates in cross-coupling and substitution reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The compound’s closest analogs include pyrimidine- and thiazole-containing derivatives, such as those described in and . Below is a comparative analysis:

Parameter	Target Compound	Example 76 ()	Compound 3 ()
Core Structure	Pyrimidine (fluorinated) + thiazole	Pyrazolo[3,4-d]pyrimidine + chromen-4-one	Thieno[2,3-d]pyrimidine + chromenopyrazolopyridine
Key Substituents	6-Ethyl-5-fluoro, pyrrolidinyloxy linker, 2-phenylthiazole	5-(Morpholinomethyl)thiophen-2-yl, fluorophenyl	Thienopyrimidinyl, chromen-2-one
Molecular Weight	Estimated 430–450 g/mol	531.3 g/mol	~480–500 g/mol (estimated)
Synthetic Route	Likely involves palladium-catalyzed couplings or nucleophilic substitutions	Suzuki coupling with boronate ester, Pd catalysis	FeCl3-SiO2 catalyzed condensation in ethanol
Thermal Stability	Unreported; fluorine and ethyl groups may lower melting point	MP: 252–255°C	Unreported
Pharmacological Target	Hypothesized kinase inhibition (e.g., EGFR, VEGFR)	Kinase or protease inhibition (chromen-4-one suggests possible topoisomerase interaction)	Anticandidate for DNA intercalation (chromenopyrazolopyridine core)

Key Findings:

Substituent Effects: The fluoropyrimidine in the target compound enhances electronegativity and metabolic stability compared to non-fluorinated analogs (e.g., ’s thienopyrimidine) . The pyrrolidinyloxy linker may confer better solubility than rigid aromatic linkers (e.g., chromen-4-one in ), though at the cost of reduced planarity for DNA intercalation .

Synthetic Complexity: The target compound’s synthesis likely requires multi-step coupling reactions, similar to ’s Suzuki-Miyaura protocol. However, the absence of a chromenone or fused pyrazolopyridine system (as in ) simplifies purification .

Bioactivity Hypotheses: The 2-phenylthiazole group is a bioisostere for phenyl rings in kinase inhibitors (e.g., imatinib), suggesting ATP-binding pocket targeting. This contrasts with ’s morpholinomethylthiophene, which may enhance solubility but reduce membrane permeability .

Q & A

Basic: What are the key considerations for optimizing the synthesis of this compound to improve yield and purity?

Answer:
Synthesis optimization requires addressing steric hindrance from the 6-ethyl-5-fluoropyrimidin-4-yl and 2-phenylthiazole groups. Key steps include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates .
• Catalysis : Use palladium-based catalysts for coupling reactions involving fluorinated pyrimidines .
• Purification : Gradient elution HPLC with C18 columns resolves structurally similar byproducts .
• Yield monitoring : Track reaction progress via LC-MS to identify quenching points for maximal intermediate stability .

Advanced: How can regioselectivity challenges in the pyrrolidin-1-yl methanone core be resolved during functionalization?

Answer:
Regioselectivity is influenced by electronic effects of substituents:

• Protecting groups : Temporarily block the pyrrolidine nitrogen with tert-butyldimethylsilyl (TBS) to direct electrophilic attacks to the thiazole ring .
• Microwave-assisted synthesis : Enhances kinetic control, favoring formation of the 5-fluoropyrimidinyloxy linkage over competing pathways .
• DFT calculations : Predict transition-state energies to prioritize reaction conditions favoring the desired regioisomer .

Basic: What analytical methods are most reliable for characterizing this compound’s structural integrity?

Answer:

• NMR : ¹⁹F NMR quantifies fluoropyrimidine incorporation efficiency, while ¹H-¹³C HSQC confirms spatial proximity of pyrrolidine and thiazole moieties .
• HRMS : Resolves isotopic patterns to verify molecular formula (e.g., distinguishing Cl⁻ adducts from true mass) .
• X-ray crystallography : Resolves ambiguity in stereochemistry of the pyrrolidin-1-yl methanone core, critical for biological activity studies .

Advanced: How can conflicting biological activity data (e.g., IC₅₀ variability) across studies be systematically addressed?

Answer:

• Assay standardization : Use ATP-level normalization in kinase inhibition assays to control for cellular metabolic variability .
• Metabolite profiling : LC-MS/MS identifies degradation products (e.g., hydrolyzed pyrrolidinone) that may interfere with activity .
• Structural analogs : Compare activity of derivatives lacking the 5-fluoro group to isolate electronic vs. steric contributions .

Basic: What strategies mitigate oxidative degradation of the thiazole ring during long-term storage?

Answer:

• Storage conditions : Argon-atmosphere vials at -80°C reduce radical-mediated oxidation .
• Stabilizers : Add 0.1% w/v ascorbic acid to ethanolic solutions to scavenge peroxides .
• Degradation monitoring : Periodic FTIR analysis tracks C=S bond oxidation (peak shift from 690 cm⁻¹ to 720 cm⁻¹) .

Advanced: How can computational modeling guide the design of analogs targeting specific protein pockets?

Answer:

• Docking studies : Use Rosetta or AutoDock Vina to predict binding poses of the fluoropyrimidine group in ATP-binding pockets .
• MD simulations : Assess conformational flexibility of the pyrrolidin-1-yl linker to optimize fit within hydrophobic clefts .
• Free-energy perturbation (FEP) : Quantifies ∆∆G for substituent modifications (e.g., ethyl → cyclopropyl) to prioritize synthetically feasible analogs .

Basic: What in vitro models are suitable for preliminary toxicity screening of this compound?

Answer:

• Hepatotoxicity : Primary human hepatocytes + CYP3A4 induction assays assess metabolic stability and liver enzyme inhibition .
• Cardiotoxicity : Patch-clamp assays on hERG-transfected HEK cells evaluate potassium channel blocking risk .
• Genotoxicity : Ames II assay with TA98 strain detects frameshift mutations induced by reactive metabolites .

Advanced: How can isotopic labeling (e.g., ¹⁸F, ¹³C) aid in pharmacokinetic studies?

Answer:

• PET imaging : Incorporate ¹⁸F at the pyrimidine 5-position to track biodistribution in real time .
• Metabolic flux analysis : ¹³C-labeled ethyl group traces hepatic demethylation pathways via GC-MS .
• Protein binding : ¹⁹F NMR quantifies albumin binding affinity without compound modification .

Basic: What synthetic routes are reported for introducing the 2-phenylthiazole moiety?

Answer:

• Hantzsch thiazole synthesis : React thiourea with α-bromo-2-phenylacetophenone under reflux (ethanol, 12 h) .
• Cross-coupling : Suzuki-Miyaura coupling of 4-bromothiazole with phenylboronic acid (Pd(PPh₃)₄, K₂CO₃, DME) .
• Cyclocondensation : Treat cysteamine hydrochloride with 2-phenyl-2-chloroacetophenone in DMF at 80°C .

Advanced: How do solvent effects influence the compound’s conformational equilibrium in solution?

Answer:

• Dielectric constant : High-dielectric solvents (DMSO) stabilize the planar thiazole-pyrimidine conformation via dipole interactions .
• ROESY NMR : Detects through-space coupling between pyrrolidine Hα and thiazole Hβ in CDCl₃, confirming folded conformers .
• COSMO-RS simulations : Predict solvation-free energies to map solvent-induced population shifts between conformational states .